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Compound of Interest

rac 3,4-Dihydroxymandelic Acid-
d3

Cat. No.: B15555113

Compound Name:

An In-depth Technical Guide on the Molecular Weight of rac 3,4-Dihydroxymandelic Acid-d3

This guide provides a detailed analysis of the molecular weight of rac 3,4-Dihydroxymandelic
Acid-d3, a deuterated analog of 3,4-Dihydroxymandelic acid. This information is crucial for
researchers, scientists, and drug development professionals working with isotopically labeled
compounds in various applications, including metabolic studies, pharmacokinetic analyses, and
as internal standards in mass spectrometry.

Introduction to Isotopically Labeled Compounds

Isotopically labeled compounds, such as rac 3,4-Dihydroxymandelic Acid-d3, are molecules
in which one or more atoms have been replaced by an isotope of that same element.
Deuterium (3H or D), a stable isotope of hydrogen, is commonly used for this purpose. The
substitution of hydrogen with deuterium results in an increase in the molecular mass of the
compound, which can be precisely detected by mass spectrometry, making it an invaluable tool
in analytical and metabolic research.

Molecular Weight Determination

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The key to determining the molecular weight of rac 3,4-Dihydroxymandelic Acid-d3 lies in
understanding its molecular formula and the atomic masses of its constituent isotopes.
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Molecular Formula

The molecular formula for the non-deuterated rac 3,4-Dihydroxymandelic Acid is CsHsOs.[1][2]
[3][4][5] In the deuterated form, three hydrogen atoms are replaced by deuterium atoms,
leading to the molecular formula CsHsD30s.[6][7]

Calculation of Molecular Weight

The molecular weight of rac 3,4-Dihydroxymandelic Acid-d3 is calculated by summing the
atomic weights of carbon, hydrogen, deuterium, and oxygen atoms in its molecular formula.

e Molecular Weight of rac 3,4-Dihydroxymandelic Acid (CsHsOs): 184.15 g/mol .[1][2][3][4][5]
e Atomic Weight of Deuterium (D): Approximately 2.014 Da.[8][9][10][11]
e Atomic Weight of Hydrogen (*H): Approximately 1.008 Da.

The increase in mass due to the substitution of three hydrogen atoms with three deuterium
atoms can be calculated as follows:

Mass Difference = (3 x Atomic Weight of Deuterium) - (3 x Atomic Weight of Hydrogen) Mass
Difference = (3 x 2.014 Da) - (3 x 1.008 Da) = 6.042 Da - 3.024 Da = 3.018 Da

Therefore, the molecular weight of the deuterated compound can be estimated by adding this
mass difference to the molecular weight of the non-deuterated compound:

Molecular Weight of CsHsD3Os = 184.15 g/mol + 3.018 g/mol = 187.168 g/mol

The reported molecular weight of rac 3,4-Dihydroxymandelic Acid-d3 is 187.16 g/mol .[6][7]
[12]

Data Presentation

The quantitative data regarding the molecular weights and formulas of both the deuterated and
non-deuterated forms of 3,4-Dihydroxymandelic Acid are summarized in the table below for
easy comparison.
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Compound Molecular Formula Molecular Weight ( g/mol )
rac 3,4-Dihydroxymandelic
) CsHeOs 184.15
Acid
rac 3,4-Dihydroxymandelic
CsHsD30s 187.16

Acid-d3

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of rac 3,4-
Dihydroxymandelic Acid-d3 are specific to the manufacturing laboratory and are generally
proprietary. For researchers planning to use this compound, it is recommended to consult the
technical datasheets and certificates of analysis provided by the supplier. These documents
typically include information on the isotopic purity and the analytical methods used for quality
control, such as High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry
(MS).

Logical Relationship Visualization

The following diagram illustrates the relationship between the native compound and its

deuterated analog through isotopic substitution.

rac 3,4-Dihydroxymandelic Acid
(CsHsOs)
MW: 184.15

Isotopic Substitution
(+3 Deuterium, -3 Hydrogen)

rac 3,4-Dihydroxymandelic Acid-d3
(CsHsD30s5)
MW: 187.16
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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